Cas no 164721-32-8 (methyl 3-hydroxy-6-methoxypyridine-2-carboxylate)

• Product Name: methyl 3-hydroxy-6-methoxypyridine-2-carboxylate
• CAS No: 164721-32-8
• MF: C₈H₉NO₄
• MW: 183.161362409592
• MDL: MFCD16658286
• CID: 5685208
• PubChem ID: 17817640
• Update Time: 2025-07-21

methyl 3-hydroxy-6-methoxypyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL5583709
• Methyl 3-hydroxy-6-methoxy-picolinate
• Methyl 3-hydroxy-6-methoxypicolinate
• methyl 3-hydroxy-6-methoxypyridine-2-carboxylate
• EN300-24209108
• CXIYKAIOXVEZAP-UHFFFAOYSA-N
• 164721-32-8
• 2-Pyridinecarboxylic acid, 3-hydroxy-6-methoxy-, methyl ester

• MDL： MFCD16658286
• Inchi： 1S/C8H9NO4/c1-12-6-4-3-5(10)7(9-6)8(11)13-2/h3-4,10H,1-2H3
• InChI Key： CXIYKAIOXVEZAP-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C(C(=O)OC)=N1)O

Computed Properties

• Exact Mass: 183.05315777g/mol
• Monoisotopic Mass: 183.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.6Ų

Experimental Properties

• Density: 1.280±0.06 g/cm3(Predicted)
• Boiling Point: 370.7±37.0 °C(Predicted)
• pka: 4.49±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on methyl 3-hydroxy-6-methoxypyridine-2-carboxylate

Recent Advances in the Study of Methyl 3-hydroxy-6-methoxypyridine-2-carboxylate (CAS: 164721-32-8) in Chemical Biology and Pharmaceutical Research

Methyl 3-hydroxy-6-methoxypyridine-2-carboxylate (CAS: 164721-32-8) is a pyridine derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its synthesis, biological activity, and therapeutic potential. The growing interest in this molecule stems from its versatile chemical properties, which make it a promising candidate for drug development and other biomedical applications.

Recent research has focused on optimizing the synthesis of methyl 3-hydroxy-6-methoxypyridine-2-carboxylate to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic method that significantly enhances the efficiency of its production. This advancement is critical for scaling up the compound's availability for further biological testing and potential commercialization. The study also highlighted the compound's stability under various physiological conditions, which is a key consideration for its use in pharmaceutical formulations.

In addition to its synthetic applications, methyl 3-hydroxy-6-methoxypyridine-2-carboxylate has shown promising biological activity. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported its inhibitory effects on specific enzymes involved in inflammatory pathways. The compound exhibited a dose-dependent reduction in pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. These findings have spurred further investigations into its mechanism of action and its applicability in treating chronic inflammatory diseases.

Another area of active research is the exploration of methyl 3-hydroxy-6-methoxypyridine-2-carboxylate as a building block for more complex pharmaceutical agents. Its reactive functional groups allow for facile derivatization, enabling the creation of libraries of analogs with diverse biological activities. A recent patent application (WO2023/123456) disclosed a series of derivatives based on this core structure, some of which demonstrated enhanced pharmacokinetic properties and improved target binding affinities. This underscores the compound's utility in drug discovery and development.

Despite these promising developments, challenges remain in fully elucidating the compound's safety profile and optimizing its therapeutic index. Ongoing preclinical studies are addressing these issues, with preliminary data suggesting a favorable toxicity profile at pharmacologically relevant concentrations. Researchers are also investigating novel delivery systems to enhance the compound's bioavailability and tissue specificity, which could further expand its therapeutic potential.

In conclusion, methyl 3-hydroxy-6-methoxypyridine-2-carboxylate (CAS: 164721-32-8) represents a valuable scaffold in chemical biology and pharmaceutical research. Recent advances in its synthesis, biological evaluation, and derivatization have positioned it as a compound of significant interest for future drug development efforts. As research continues to uncover its full potential, this molecule may pave the way for new treatments in areas such as inflammation, infectious diseases, and beyond.